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Compound of Interest

Compound Name: Pomalidomide-PEG4-C2-Br

Cat. No.: B15497634 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Pomalidomide-PEG4-C2-
Br, a crucial building block in the development of Proteolysis Targeting Chimeras (PROTACs)

for targeted protein degradation. This molecule incorporates the high-affinity E3 ligase binder

pomalidomide, a flexible tetra-polyethylene glycol (PEG4) linker, and a reactive bromo-ethyl (-

C2-Br) functional group for covalent conjugation to a target protein ligand.

Core Concepts and Mechanism of Action
Pomalidomide is a derivative of thalidomide that binds to the Cereblon (CRBN) E3 ubiquitin

ligase, a component of the CUL4-RBX1-DDB1-CRBN (CRL4CRBN) complex.[1] By

incorporating pomalidomide into a heterobifunctional PROTAC, researchers can hijack the

cell's natural protein disposal system. The PROTAC simultaneously binds to a protein of

interest (POI) and CRBN, forming a ternary complex. This proximity induces the E3 ligase to

poly-ubiquitinate the POI, marking it for degradation by the 26S proteasome. The

Pomalidomide-PEG4-C2-Br moiety serves as the CRBN-recruiting arm of the PROTAC.

The general mechanism of action for a PROTAC utilizing a pomalidomide-based E3 ligase

binder is depicted in the following signaling pathway.
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4-Fluorothalidomide
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Prepare Reagents:
- CRBN Protein

- Fluorescent Ligand (e.g., Cy5-Thalidomide)
- Test Compound (Pomalidomide-PEG4-C2-Br)

- Assay Buffer

Plate Setup (384-well):
- Add Test Compound dilutions

- Add Positive/Negative Controls

Add CRBN Protein to wells

Incubate at RT (e.g., 60 min)

Add Fluorescent Ligand

Incubate at RT (e.g., 90 min)

Read Fluorescence Polarization

Analyze Data:
- Plot FP signal vs. log[Concentration]

- Calculate IC50/Ki

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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